2-[(5-cyclopentyl-4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-cyclopropylacetamide

• IUPAC Name: 2-[(5-cyclopentyl-4-methyl-1,2,4-triazol-3-yl)sulfanyl]-N-cyclopropylacetamide
• InChI: InChI=1S/C13H20N4OS/c1-17-12(9-4-2-3-5-9)15-16-13(17)19-8-11(18)14-10-6-7-10/h9-10H,2-8H2,1H3,(H,14,18)
• InChI Key: FLYUBYGKENMBGT-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=C1SCC(=O)NC2CC2)C3CCCC3
• Molecular Formula: C13H20N4OS
• Molecular Weight: 280.39 g/mol

Description

2-[(5-cyclopentyl-4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-cyclopropylacetamide is a compound that belongs to the class of 1,2,4-triazole derivatives.

Preparation Methods

The synthesis of 2-[(5-cyclopentyl-4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-cyclopropylacetamide typically involves the following steps:

Formation of the 1,2,4-triazole ring: This can be achieved through the cyclization of appropriate precursors under specific reaction conditions.

Introduction of the sulfanyl group: This step involves the substitution of a suitable leaving group with a sulfanyl group.

Attachment of the cyclopropylacetamide moiety: This can be done through an amide coupling reaction using appropriate reagents and conditions.

Industrial production methods may involve optimization of these steps to ensure high yield and purity of the final product.

Chemical Reactions Analysis

2-[(5-cyclopentyl-4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-cyclopropylacetamide can undergo various chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be performed using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the sulfanyl group can be replaced by other nucleophiles under appropriate conditions.

The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

Chemistry: It serves as a valuable intermediate in the synthesis of other complex molecules.

Biology: The compound has shown potential as a bioactive agent with various biological activities.

Medicine: It has been investigated for its potential therapeutic effects, including anticancer and antimicrobial activities.

Industry: The compound can be used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-[(5-cyclopentyl-4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-cyclopropylacetamide involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, leading to the modulation of their activity. This interaction can result in various biological effects, such as inhibition of enzyme activity or alteration of cellular signaling pathways .

Comparison with Similar Compounds

2-[(5-cyclopentyl-4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-cyclopropylacetamide can be compared with other similar compounds, such as:

2-[(5-cyclopentyl-4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-cyclopentylpropanamide: This compound has a similar structure but with a cyclopentyl group instead of a cyclopropyl group.

N-[2-(5-methyl-4H-1,2,4-triazol-3-yl)phenyl]-7H-pyrrolo[2,3-d]pyrimidin-4-amine: This compound contains a 1,2,4-triazole ring but with different substituents and a pyrrolo[2,3-d]pyrimidine moiety

The uniqueness of 2-[(5-cyclopentyl-4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-cyclopropylacetamide lies in its specific structure and the resulting biological activities, which may differ from those of similar compounds.